Cas no 55291-03-7 (N',N'''-(piperazine-1,4-diyldipropane-3,1-diyl)bis[1-(3-chlorophenyl)urea])

N',N'''-(piperazine-1,4-diyldipropane-3,1-diyl)bis[1-(3-chlorophenyl)urea] structure
55291-03-7 structure
Product Name:N',N'''-(piperazine-1,4-diyldipropane-3,1-diyl)bis[1-(3-chlorophenyl)urea]
CAS No:55291-03-7
MF:C24H32Cl2N6O2
MW:507.455883026123
CID:1593073
PubChem ID:3043232
Update Time:2025-04-21

N',N'''-(piperazine-1,4-diyldipropane-3,1-diyl)bis[1-(3-chlorophenyl)urea] Chemical and Physical Properties

Names and Identifiers

    • N',N'''-(piperazine-1,4-diyldipropane-3,1-diyl)bis[1-(3-chlorophenyl)urea]
    • 1-(3-chlorophenyl)-3-[3-[4-[3-[(3-chlorophenyl)carbamoylamino]propyl]piperazin-1-yl]propyl]urea
    • AKOS024382802
    • 55291-03-7
    • DTXSID90203801
    • Urea, N,N''-(1,4-piperazinediyldi-3,1-propanediyl)bis(N'-(3-chlorophenyl)-
    • BRN 0866989
    • N,N''-(1,4-Piperazinediyldi-3,1-propanediyl)bis(N'-(3-chlorophenyl)urea)
    • Inchi: 1S/C24H32Cl2N6O2/c25-19-5-1-7-21(17-19)29-23(33)27-9-3-11-31-13-15-32(16-14-31)12-4-10-28-24(34)30-22-8-2-6-20(26)18-22/h1-2,5-8,17-18H,3-4,9-16H2,(H2,27,29,33)(H2,28,30,34)
    • InChI Key: FPIYTWDGZYLDDY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC(NCCCN1CCN(CCCNC(NC2C=CC=C(C=2)Cl)=O)CC1)=O

Computed Properties

  • Exact Mass: 506.19676
  • Monoisotopic Mass: 506.1963797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 88.7Ų

Experimental Properties

  • PSA: 88.74
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